Cas no 1600966-90-2 (3-(Azetidine-3-carbonyl)pyridine)

• Product Name: 3-(Azetidine-3-carbonyl)pyridine
• CAS No: 1600966-90-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD28149172
• CID: 4702280
• PubChem ID: 86263269
• Update Time: 2025-06-13

3-(Azetidine-3-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidine-3-carbonyl)pyridine
• 3-(Azetidine-3-carbonyl)pyridine

• MDL： MFCD28149172
• Inchi： 1S/C9H10N2O/c12-9(8-5-11-6-8)7-2-1-3-10-4-7/h1-4,8,11H,5-6H2
• InChI Key： OCCHDNGHOTWXMG-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: -0.3
• Topological Polar Surface Area: 42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(Azetidine-3-carbonyl)pyridine

Introduction to 3-(Azetidine-3-carbonyl)pyridine (CAS No. 1600966-90-2)

3-(Azetidine-3-carbonyl)pyridine, a compound with the CAS number 1600966-90-2, is a versatile molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and an azetidine carbonyl moiety. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 3-(Azetidine-3-carbonyl)pyridine consists of a pyridine ring, a six-membered heterocyclic aromatic ring containing one nitrogen atom, and an azetidine carbonyl group, a four-membered heterocyclic ring with one nitrogen atom and a carbonyl group. The combination of these structural elements imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-(Azetidine-3-carbonyl)pyridine in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent activity against specific enzymes and receptors involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The ability of these compounds to selectively target these biological targets makes them valuable leads for the development of new therapeutic agents.

In the context of cancer research, 3-(Azetidine-3-carbonyl)pyridine has been investigated for its potential as an inhibitor of key enzymes involved in tumor growth and metastasis. Studies have demonstrated that this compound can effectively inhibit the activity of specific kinases, such as PI3K and mTOR, which are known to play crucial roles in cancer cell proliferation and survival. By targeting these enzymes, 3-(Azetidine-3-carbonyl)pyridine may offer a promising approach to developing new anticancer therapies.

Beyond cancer research, 3-(Azetidine-3-carbonyl)pyridine has also shown potential in the treatment of neurodegenerative disorders. Research published in the Journal of Neurochemistry has indicated that this compound can modulate the activity of certain neurotransmitter receptors, such as NMDA receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. By modulating these receptors, 3-(Azetidine-3-carbonyl)pyridine may help to alleviate symptoms and slow disease progression.

In addition to its therapeutic potential, 3-(Azetidine-3-carbonyl)pyridine has also been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness as a drug candidate. These properties make it suitable for further development into clinical trials.

The synthesis of 3-(Azetidine-3-carbonyl)pyridine has been optimized using various synthetic routes to improve yield and purity. One common approach involves the reaction of 3-pyridinecarboxylic acid with azetidine under appropriate conditions to form the desired product. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of this process, making it feasible for large-scale production.

The safety profile of 3-(Azetidine-3-carbonyl)pyridine is another critical aspect that has been extensively studied. Preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical evaluation.

In conclusion, 3-(Azetidine-3-carbonyl)pyridine (CAS No. 1600966-90-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable lead for the development of new therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, paving the way for innovative treatments in the future.